molecular formula C10H12O3 B181661 3,5-Dimethyl-4-methoxybenzoic acid CAS No. 21553-46-8

3,5-Dimethyl-4-methoxybenzoic acid

Cat. No. B181661
CAS RN: 21553-46-8
M. Wt: 180.2 g/mol
InChI Key: WXVQURJGDUNJCS-UHFFFAOYSA-N
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Description

3,5-Dimethyl-4-methoxybenzoic acid is a chemical compound with the molecular formula C10H12O3 . It has a molecular weight of 180.20 . The compound appears as a white to brown crystalline solid .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzoic acid core with two methyl groups and one methoxy group attached to the benzene ring .


Physical And Chemical Properties Analysis

This compound has a melting point of 191-195°C . It has a density of 1.1±0.1 g/cm3 and a boiling point of 293.5±35.0 °C at 760 mmHg .

Scientific Research Applications

  • Nucleophilic Substitution Studies : Hasegawa Yoshinori (1983) investigated the aromatic nucleophilic substitution of 4-methoxy- and 4-chloro-3,5-dinitrobenzoic acids, observing the formation of anionic σ-complexes and intermediate complexes in aqueous dimethyl sulfoxide (HasegawaYoshinori, 1983).

  • Microbial Oxidation : Donnelly and Dagley (1980) studied Pseudomonas putida's ability to oxidize 3,5-Dimethyl-4-methoxybenzoic acid, among other compounds, highlighting its role in microbial metabolism (Donnelly & Dagley, 1980).

  • Cross-Coupling Reactions : A study by Chaumeil et al. (2000) on Suzuki cross-coupling reactions reported the optimization of biaryl synthesis involving this compound (Chaumeil, Signorella & Drian, 2000).

  • Synthesis of Pharmaceutical Intermediates : Wang Yu (2008) described the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, a pharmaceutical intermediate, from this compound (Wang Yu, 2008).

  • Prenylated Benzoic Acid Derivatives : Orjala et al. (1993) isolated prenylated benzoic acid derivatives from Piper aduncum leaves, including compounds related to this compound, and evaluated their antimicrobial and molluscicidal activities (Orjala, Erdelmeier, Wright, Rali & Sticher, 1993).

  • Polymer Syntheses : Kricheldorf and Schwarz (1984) researched the bulk condensation of various hydroxybenzoic acids, including this compound, for producing high molecular weight polyesters (Kricheldorf & Schwarz, 1984).

  • Radical Zwitterions Formation : Steenken, O'Neill, and Schulte-Frohlinde (1977) studied the formation of radical zwitterions from this compound and related compounds, providing insights into electron transfer reactions (Steenken, O'Neill & Schulte-Frohlinde, 1977).

  • Flavor Molecule Encapsulation : Hong, Oh, and Choy (2008) demonstrated the encapsulation of 4-hydroxy-3-methoxy benzoic acid, a flavor molecule, into layered inorganic nanoparticles for controlled release, which may also be applicable for this compound (Hong, Oh & Choy, 2008).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, should be worn when handling this compound .

properties

IUPAC Name

4-methoxy-3,5-dimethylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12O3/c1-6-4-8(10(11)12)5-7(2)9(6)13-3/h4-5H,1-3H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXVQURJGDUNJCS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1OC)C)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70175890
Record name 3,5-Dimethyl-p-anisic acid
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

21553-46-8
Record name 4-Methoxy-3,5-dimethylbenzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=21553-46-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3,5-Dimethyl-p-anisic acid
Source ChemIDplus
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Record name 3,5-Dimethyl-p-anisic acid
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,5-dimethyl-p-anisic acid
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Synthesis routes and methods

Procedure details

A mixture of 3,5-dimethyl-4-methoxybenzoic acid ethyl ester (PREPARATION 2, 10.5 g) and aqueous sodium hydroxide (20%, 100 ml) is refluxed for 18 hours. The solution is cooled and acidified with hydrochloric acid (12N, pH 2). The acidified solution is extracted with chloroform (3×). The combined extracts are dried over sodium sulfate and concentrated under reduced pressure to give a solid which is recrystallized from ether/pet ether mixture to give the title compound, mp 189°-191°.
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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